Cas no 33449-56-8 (3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one)

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one is a heterocyclic compound featuring a fused benzo[b]thiophene core with a ketone functionality at the 4-position and a methyl substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The dihydrobenzo[b]thiophene scaffold offers stability and reactivity, enabling further functionalization for target molecule synthesis. Its well-defined molecular framework ensures consistent performance in organic transformations, such as cyclizations or cross-coupling reactions. The compound is typically supplied with high purity, making it suitable for research and industrial-scale processes requiring precise control over reaction pathways.
3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one structure
33449-56-8 structure
Product Name:3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
CAS No:33449-56-8
MF:C9H10OS
MW:166.240101337433
CID:1023920
PubChem ID:12641057
Update Time:2025-05-22

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
    • 3-methyl-4-oxo-4,5,6,7-tetrahydrobenzothiophene
    • 3-methyl-6,7-dihydro-5H-1-benzothiophen-4-one
    • 3-Methyl-6,7-dihydro-5H-benzo[b]thiophen-4-one
    • 3-methyl-6,7-dihydrobenzo< b> thiophen-4(5H)one
    • AK102033
    • ANW-62437
    • Benzo[b]thiophen-4(5H)-one, 6,7-dihydro-3-methyl-
    • CTK1B8454
    • KB-236622
    • SureCN2040799
    • BECAJEAHWWQBBH-UHFFFAOYSA-N
    • DB-357180
    • DTXSID30505356
    • 33449-56-8
    • 3-Methyl-6,7-dihydro-1-benzothiophen-4(5H)-one
    • SCHEMBL2040799
    • Inchi: 1S/C9H10OS/c1-6-5-11-8-4-2-3-7(10)9(6)8/h5H,2-4H2,1H3
    • InChI Key: BECAJEAHWWQBBH-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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